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Introduction

Thallium-204 (TI-204) is a radioisotope that serves as a crucial component in various industrial
process control systems. As a pure beta emitter with a conveniently long half-life, it is
particularly well-suited for non-contact thickness and density gauging applications. Nucleonic
control systems equipped with TI-204 sources provide real-time, high-precision measurements
essential for quality control and process optimization in the manufacturing of sheet materials
like paper, plastics, and thin metals.[1][2][3] These systems operate on the principle of radiation
attenuation, where the material being measured absorbs a fraction of the beta particles,
allowing for a precise determination of its mass per unit area.[2] This document provides
detailed application notes, experimental protocols, and safety procedures for the use of
Thallium-204 in industrial settings.

Properties and Characteristics of Thallium-204

Thallium-204 is a synthetic radioisotope, typically produced by neutron activation of stable
thallium in a nuclear reactor.[4] Its decay characteristics make it an ideal source for specific
industrial gauging applications. The key nuclear properties of Tl-204 are summarized in Table
1.

Table 1: Nuclear Properties of Thallium-204
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Property Value

Half-life 3.78 years[4][5]

Beta (3~) Decay (97.10%)Electron Capture (EC)

Decay Mode
(2.90%)[5]

Lead-204 (204Pb) via B~ decayMercury-204

Decay Products )
(204Hg) via ECJ[5]

Max. Beta Energy (Emax) 0.764 MeV|[5]

Mean Electron Energy 0.23721 MeV

Typical Form Sealed solid disk source[6][7][8]
Common Activity Range 1 pCi to 10 pCi[7]]8]

Principle of Operation: Beta Transmission Gauging

The most common application of Thallium-204 is in beta transmission gauges.[2][9] This non-
destructive measurement technique relies on the attenuation of beta particles as they pass
through a material. The fundamental principle is governed by the Beer-Lambert law, where the
intensity of the transmitted radiation decreases exponentially with the thickness and density of
the material.

The setup involves a sealed TI-204 source placed on one side of the material and a detector
(such as an ionization chamber) on the opposite side.[2][3] The beta particles emitted by the
source travel through the material, and some are absorbed or scattered. The detector
measures the intensity of the remaining (transmitted) particles. The relationship between the
initial radiation intensity (lo) and the transmitted intensity (l) is used to determine the material's
basis weight or thickness.[2]
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Logical Principle of Beta Attenuation
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‘Workflow for T1-204 Thickness Gauge
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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